Cas no 1333859-81-6 (2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-N-(4-fluorophenyl)acetamide)

• Product Name: 2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-N-(4-fluorophenyl)acetamide
• CAS No: 1333859-81-6
• MF: C₂₀H₁₉FN₂O
• MW: 322.376068353653
• CID: 6049191
• PubChem ID: 53532746
• Update Time: 2025-07-17

2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-N-(4-fluorophenyl)acetamide
• 1333859-81-6
• Z648513498
• AKOS016907125
• 2-[2,3-dihydro-1H-inden-1-yl(prop-2-ynyl)amino]-N-(4-fluorophenyl)acetamide
• EN300-26622630

• Inchi： 1S/C20H19FN2O/c1-2-13-23(19-12-7-15-5-3-4-6-18(15)19)14-20(24)22-17-10-8-16(21)9-11-17/h1,3-6,8-11,19H,7,12-14H2,(H,22,24)
• InChI Key： BFJUQKGWJBCQGU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(CN(CC#C)C1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 322.14814140g/mol
• Monoisotopic Mass: 322.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-N-(4-fluorophenyl)acetamide

Introduction to 2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-N-(4-fluorophenyl)acetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1333859-81-6, specifically 2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-N-(4-fluorophenyl)acetamide, represents a fascinating intersection of structural complexity and biological potential. This molecule, characterized by its intricate framework of fused rings and functional groups, has garnered attention in the field of chemical biology due to its unique pharmacophoric features. The presence of a dihydroindene core, linked to a propargylamine moiety and an N-(4-fluorophenyl)acetamide group, suggests a multifaceted role in modulating biological pathways.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The dihydroindene scaffold, known for its structural stability and ability to interact with biological targets, has been extensively explored in medicinal chemistry. In particular, derivatives of dihydroindene have shown promise in inhibiting enzymes and receptors involved in various diseases, including cancer and inflammatory disorders. The propargylamine group introduces a reactive site for further chemical modifications, enabling the design of molecules with enhanced binding affinity and selectivity.

The N-(4-fluorophenyl)acetamide moiety further enriches the pharmacological profile of this compound. Fluorine atoms are frequently incorporated into drug molecules due to their ability to improve metabolic stability, lipophilicity, and binding interactions with biological targets. In this context, the 4-fluorophenyl group may contribute to the compound's ability to interact with proteins and enzymes, potentially leading to therapeutic effects. The combination of these structural elements makes 2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-N-(4-fluorophenyl)acetamide a compelling candidate for further investigation.

Current research in chemical biology emphasizes the need for innovative tools to study complex biological systems. Small molecules like CAS no 1333859-81-6 serve as valuable probes for understanding the mechanisms of disease and identifying new therapeutic targets. The structural features of this compound suggest potential applications in modulating signaling pathways relevant to neurological disorders, cardiovascular diseases, and metabolic conditions. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the biological activity of such molecules.

One particularly intriguing aspect of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases. The dihydroindene core and propargylamine group may interact with the ATP-binding pockets of kinases, thereby inhibiting their activity. Preliminary studies have suggested that similar derivatives exhibit potent kinase inhibition properties, making this compound a promising lead for further development.

Additionally, the N-(4-fluorophenyl)acetamide group may enhance the compound's ability to cross the blood-brain barrier, a critical factor for treating central nervous system disorders. Fluoro-substituted aromatic rings are known to improve pharmacokinetic properties by increasing lipophilicity while maintaining metabolic stability. This feature could make 2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-N-(4-fluorophenyl)acetamide an effective candidate for therapies targeting neurological conditions such as Alzheimer's disease or Parkinson's disease.

The synthesis of this compound presents an interesting challenge due to its complex structure. Advanced synthetic methodologies, including transition metal-catalyzed coupling reactions and palladium-mediated transformations, are essential for constructing the desired framework efficiently. Recent developments in synthetic chemistry have enabled the streamlined preparation of complex heterocyclic compounds, making it feasible to produce CAS no 1333859-81-6 on a scalable basis.

In conclusion,2-[(2,3-dihydro-1H-inden-1-y](proparglylaminopropoxy)-N-(4-fluorophenyl)acetamide represents a structurally sophisticated molecule with significant potential in drug discovery. Its unique combination of pharmacophoric elements positions it as a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover the biological significance of heterocyclic compounds,CAS no 1333859 81 6 is poised to play a pivotal role in advancing our understanding of disease mechanisms and developing novel treatments.